Cas no 51004-14-9 (2-(2-oxocyclopentyl)acetonitrile)

2-(2-oxocyclopentyl)acetonitrile structure
51004-14-9 structure
Product Name:2-(2-oxocyclopentyl)acetonitrile
CAS No:51004-14-9
MF:C7H9NO
MW:123.152461767197
CID:934591
PubChem ID:317665
Update Time:2025-04-19

2-(2-oxocyclopentyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-oxocyclopentyl)acetonitrile
    • (2-oxocyclopentyl)acetonitrile
    • 2-(cyanomethyl)cyclopentanone
    • 2-Cyanmethyl-cyclopentanon
    • 2-Cyanomethylcyclopentanon
    • 2-OXOCYCLOPENTANEACETONITRILE
    • AC1L7WH3
    • NSC250942
    • NSC-250942
    • KS5YZL624B
    • DTXSID50312160
    • 51004-14-9
    • Cyclopentaneacetonitrile, 2-oxo-
    • Inchi: 1S/C7H9NO/c8-5-4-6-2-1-3-7(6)9/h6H,1-4H2
    • InChI Key: NTBRBVDWJQGNBR-UHFFFAOYSA-N
    • SMILES: O=C1CCCC1CC#N

Computed Properties

  • Exact Mass: 123.06847
  • Monoisotopic Mass: 123.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86
  • LogP: 1.26928
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